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Compound of Interest

Compound Name: Tridecyl D-glucoside

CAS No.: 54530-88-0

Cat. No.: B12651395 Get Quote

The following table synthesizes experimental data for shorter chains to predict the properties of

Tridecyl D-glucoside.
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Property
Octyl
Glucoside (C8)

Decyl
Glucoside
(C10)

Dodecyl
Glucoside
(C12)

Tridecyl

Glucoside

(C13)

Molecular Weight

(Da)
292.4 320.4 348.5 362.5

CMC (mM) 18 – 25 2.2 0.19 ~0.06 (60 µM)

Aggregation

Number (

)

27 – 40 ~65 ~95 110 – 120

Micelle MW

(kDa)
~8 – 11 ~21 ~33 ~40 – 44

Hydrodynamic

Radius (

)

2.3 nm 2.9 nm 3.4 nm ~3.7 nm

Krafft Point < 0°C < 20°C ~25–30°C
> 40°C

(Estimated)

CMC Prediction: Follows the Klevens equation behavior where

decreases linearly with carbon chain length.

Prediction: Based on the trend where

increases by approximately 15–16 monomers per added carbon atom in the alkyl glucoside
series.

The "Sweet Spot" Analysis
Tridecyl glucoside represents a "tipping point" in detergent thermodynamics.

Packing Parameter (

):
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. As the hydrophobic tail volume (

) and length (

) increase while the glucose headgroup area (

) remains constant,

approaches 1/2

1/3.

Consequence: The micelle shape transitions from spherical to ellipsoidal/cylindrical. At C13,

the micelle is likely prolate ellipsoidal, contributing to a larger apparent hydrodynamic radius

than a pure sphere model would predict.

Part 2: Experimental Determination Protocols
Since commercial stock of pure C13-glucoside is rare, researchers synthesizing this compound

must validate micelle size manually. The two gold-standard methods are Static Light Scattering

(SLS) and Fluorescence Quenching.

Protocol A: Static Light Scattering (Debye Plot Method)
Objective: Determine molecular weight of the micelle (

) and

.

Preparation: Prepare 5 samples of C13-glucoside in buffer (e.g., 20 mM HEPES, 150 mM

NaCl) at concentrations ranging from

to

(approx. 0.2 mM to 1.0 mM). Note: Maintain temperature >45°C to ensure solubility (above
Krafft point).

Filtration: Filter all solutions through a 0.02 µm Anotop filter to remove dust (critical for SLS).

Measurement: Measure the excess Rayleigh ratio (
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) at 90° scattering angle using a specialized detector (e.g., Wyatt Dawn or Malvern Zetasizer
in static mode).

Analysis (Debye Plot):

Plot

vs.

.

Intercept:

.

Calculation:

.

Protocol B: Time-Resolved Fluorescence Quenching
(TRFQ)
Objective: Determine

independent of micelle shape.

Probe: Pyrene (Fluorophore) and Benzophenone (Quencher).

Loading: Incubate detergent micelles with Pyrene such that

.

Quenching: Add Quencher at varying ratios.

Logic: If micelles are small (low

), the probability of finding a Quencher and Probe in the same micelle follows Poisson
statistics.

Equation:
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Where

.

Part 3: Mechanistic Visualizations
Diagram 1: Thermodynamic Formation of C13 Micelles
This diagram illustrates the forces driving the aggregation of Tridecyl glucoside, highlighting the

critical role of the Krafft point.
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Caption: At room temperature, the hydrophobic C13 tail drives the equilibrium toward crystalline

precipitation (Krafft point limitation). Micellization only becomes thermodynamically favorable

when thermal energy overcomes the crystal lattice energy.

Diagram 2: Experimental Workflow for N_agg
Determination
A decision tree for selecting the correct characterization method based on equipment

availability.
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Start: C13-Glucoside Characterization
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Caption: Workflow emphasizes the necessity of thermal solubilization before applying

scattering or quenching techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. Beta-D-glucopyranoside series Clinisciences [clinisciences.com]

To cite this document: BenchChem. [Part 1: Physicochemical Profile & Predicted Values[1]
[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12651395#tridecyl-d-glucoside-aggregation-number-
and-micelle-size]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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